Cas no 1227955-19-2 (N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine)

• Product Name: N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine
• CAS No: 1227955-19-2
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• MDL: MFCD00099693
• CID: 4579269
• Update Time: 2025-10-28

N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-N-[6-(trifluoromethyl)-pyridin-2-yl]amine
• N1-[6-(trifluoromethyl)pyridin-2-yl]ethane-1,2-diamine
• N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine

• MDL： MFCD00099693
• Inchi： 1S/C8H10F3N3/c9-8(10,11)6-2-1-3-7(14-6)13-5-4-12/h1-3H,4-5,12H2,(H,13,14)
• InChI Key： DGEWMZAPGVLJIO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C(F)(F)F)=CC=C1)CN

Additional information on N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine

Comprehensive Overview of N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine (CAS No. 1227955-19-2)

N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine (CAS No. 1227955-19-2) is a specialized organic compound featuring a unique combination of aminoethyl and trifluoromethylpyridine moieties. This structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds like N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine has surged due to their applications in precision medicine and sustainable agriculture. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and inflammation. Its pyridine scaffold also aligns with trends in heterocyclic chemistry, a hot topic in AI-driven drug design platforms.

The synthesis of CAS No. 1227955-19-2 typically involves multi-step organic reactions, including nucleophilic substitution and catalytic amination. Advanced techniques like HPLC purification ensure high purity, critical for high-throughput screening in drug development. Analytical characterization via NMR, mass spectrometry, and X-ray crystallography confirms its structural integrity, addressing common queries about compound validation in peer-reviewed studies.

From an industrial perspective, N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine is gaining traction in green chemistry initiatives. Its potential as a ligand in catalytic systems for C-H activation reactions aligns with the push for atom-efficient syntheses. This resonates with ESG (Environmental, Social, and Governance) metrics, a trending search term among chemical manufacturers and investors.

Safety and handling of CAS No. 1227955-19-2 adhere to standard laboratory protocols, with emphasis on PPE (Personal Protective Equipment) and ventilation controls. While not classified as hazardous under major regulatory frameworks, its amine functionality warrants precautions during storage to prevent oxidation or moisture absorption—a frequent concern highlighted in chemical forums.

In summary, N-(2-Aminoethyl)-N-[6-(trifluoromethyl)pyridin-2-yl]amine exemplifies the convergence of medicinal chemistry and industrial innovation. Its versatility addresses key challenges in drug bioavailability and catalyst design, positioning it as a compound of enduring relevance in both academic and commercial spheres.